![molecular formula C21H25ClN2O6S B2525684 2-(4-chlorophenoxy)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide CAS No. 922067-07-0](/img/structure/B2525684.png)
2-(4-chlorophenoxy)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide
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Description
2-(4-chlorophenoxy)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H25ClN2O6S and its molecular weight is 468.95. The purity is usually 95%.
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Scientific Research Applications
Structural Aspects and Properties
- Structural Elucidation and Complex Formation : Research on amide-containing isoquinoline derivatives reveals insights into their structural aspects and properties, including the formation of gels and crystalline solids with mineral acids. These studies highlight the significance of structural understanding in developing materials with desired properties, such as enhanced fluorescence emission in host–guest complexes, which could be relevant for sensing and imaging applications (Karmakar, Sarma, & Baruah, 2007).
Synthesis and Characterization
- Novel Synthetic Routes : Investigations into the synthesis of novel sulfonamide derivatives from chloro-N-(4-sulfamoylphenyl)acetamides demonstrate the utility of these compounds in generating a range of derivatives with potential anticancer activities. This underscores the importance of synthetic versatility in creating compounds for pharmacological evaluation (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Medicinal Chemistry Applications
- Anticancer Potential : The development and in vitro screening of sulfonamide derivatives for anticancer activity against breast and colon cancer cell lines highlight the therapeutic potential of these compounds. This area of research is crucial for discovering new treatments for cancer, demonstrating how structural modifications can influence biological activity (Ghorab et al., 2015).
Chemical Synthesis and Pharmacological Evaluation
- Synthetic Methodologies and Pharmacological Insights : The synthesis of different heterocyclic compounds, including those involving isoquinoline skeletons, offers pathways to novel pharmacologically active substances. These efforts are foundational in medicinal chemistry, providing a starting point for the development of drugs with specific biological activities (Zaki, Kamal El‐Dean, Radwan, & Sayed, 2019).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O6S/c1-28-19-11-15-7-9-24(13-16(15)12-20(19)29-2)31(26,27)10-8-23-21(25)14-30-18-5-3-17(22)4-6-18/h3-6,11-12H,7-10,13-14H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPBOWEUTGWKSSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)S(=O)(=O)CCNC(=O)COC3=CC=C(C=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.